2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitrobenzaldehyde

• IUPAC Name: 2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-5-nitrobenzaldehyde
• InChI: InChI=1S/C15H12N4O4S/c1-2-18-14(12-4-3-7-23-12)16-17-15(18)24-13-6-5-11(19(21)22)8-10(13)9-20/h3-9H,2H2,1H3
• InChI Key: OHPNBNCGQCVDAV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SC2=C(C=C(C=C2)[N+](=O)[O-])C=O)C3=CC=CO3
• Molecular Formula: C15H12N4O4S
• Molecular Weight: 344.3 g/mol

Description

2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitrobenzaldehyde is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, particularly in the fields of biochemistry and physiology. In

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitrobenzaldehyde involves the inhibition of nitric oxide synthase, which is an enzyme that produces nitric oxide. Nitric oxide is involved in various physiological processes, including vasodilation, neurotransmission, and immune response. Inhibition of nitric oxide synthase can lead to a reduction in inflammation and the potential treatment of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitrobenzaldehyde can reduce inflammation in various models, including in vitro and in vivo studies. This compound has also been shown to have potential anticancer properties. Additionally, it has been studied for its potential use in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitrobenzaldehyde in lab experiments is its potential as a selective inhibitor of nitric oxide synthase. This compound has also shown promising results in various models, making it a potential candidate for further research. However, one limitation of using this compound is its potential toxicity, which needs to be further studied.

Future Directions

There are many future directions for research on 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitrobenzaldehyde. One potential direction is the study of its potential use in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. Another direction is the study of its potential use as an anti-inflammatory agent and as a potential treatment for cancer. Additionally, further research is needed to study the potential toxicity of this compound and its potential use in various models.

Synthesis Methods

The synthesis of 2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitrobenzaldehyde involves the reaction of 5-nitro-2-chlorobenzaldehyde with 4-ethyl-5-(2-furyl)-4H-1,2,4-triazole-3-thiol in the presence of a base. The resulting compound is a yellow crystalline powder with a melting point of 192-194°C.

Scientific Research Applications

2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]thio}-5-nitrobenzaldehyde has been studied for its potential applications in various scientific research fields. It has shown promising results in the study of enzyme inhibition, particularly in the inhibition of nitric oxide synthase. This compound has also been studied for its potential use as an anti-inflammatory agent and as a potential treatment for cancer.